Cas no 25746-85-4 (2-oxa-5-azabicyclo2.2.1heptan-3-one)

• Product Name: 2-oxa-5-azabicyclo2.2.1heptan-3-one
• CAS No: 25746-85-4
• MF: C₅H₇NO₂
• MW: 113.1146
• MDL: MFCD18083760
• CID: 5051423
• PubChem ID: 12769202
• Update Time: 2025-10-29

2-oxa-5-azabicyclo2.2.1heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptan-3-one
• A840022
• 2-oxa-5-azabicyclo2.2.1heptan-3-one

• MDL： MFCD18083760
• Inchi： 1S/C5H7NO2/c7-5-4-1-3(8-5)2-6-4/h3-4,6H,1-2H2
• InChI Key： WAWSGFGXFSUXIA-UHFFFAOYSA-N
• SMILES： O1C(C2([H])C([H])([H])C1([H])C([H])([H])N2[H])=O

Computed Properties

• Exact Mass: 113.047678466 g/mol
• Monoisotopic Mass: 113.047678466 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3
• Molecular Weight: 113.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-oxa-5-azabicyclo2.2.1heptan-3-one

Introduction to 2-oxa-5-azabicyclo2.2.1heptan-3-one (CAS No. 25746-85-4)

2-oxa-5-azabicyclo2.2.1heptan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 25746-85-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the class of bicyclic oxazolidinones, characterized by a fused oxygen and nitrogen atom within a seven-membered ring system. The unique arrangement of these heteroatoms imparts distinct electronic and steric properties, making it a valuable scaffold for the design and development of novel pharmacological agents.

The molecular structure of 2-oxa-5-azabicyclo2.2.1heptan-3-one consists of a cyclopropane ring connected to an azetidinone moiety, with an oxygen atom incorporated into the ring system. This structural motif is highly versatile, allowing for modifications at various positions to tailor its biological activity. The presence of both oxygen and nitrogen atoms within the same ring creates multiple sites for hydrogen bonding and interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of bicyclic oxazolidinones due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. Specifically, 2-oxa-5-azabicyclo2.2.1heptan-3-one has been investigated for its potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and neurological conditions.

One of the most compelling aspects of 2-oxa-5-azabicyclo2.2.1heptan-3-one is its role as a building block in medicinal chemistry. The compound's rigid bicyclic framework provides stability while allowing for functionalization at multiple positions. This flexibility has enabled researchers to develop derivatives with enhanced binding affinity and selectivity toward specific biological targets. For instance, modifications at the 3-position of the oxazolidinone ring have been shown to modulate enzyme inhibition, while alterations at the 5-position can influence receptor binding interactions.

Recent studies have highlighted the therapeutic potential of oxazolidinone derivatives in combating antibiotic-resistant bacteria. The structural features of 2-oxa-5-azabicyclo2.2.1heptan-3-one make it an ideal candidate for developing novel antimicrobial agents that can overcome existing resistance mechanisms. By targeting bacterial protein synthesis or cell wall biosynthesis, these derivatives offer promising alternatives to conventional antibiotics.

Moreover, the incorporation of bicyclic oxazolidinones into drug candidates has shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for therapeutic intervention. Preclinical studies have demonstrated that certain derivatives of 2-oxa-5-azabicyclo2.2.1heptan-3-one can attenuate neuroinflammation and protect against neuronal damage.

The synthesis of 2-oxa-5-azabicyclo2.2.1heptan-3-one involves multi-step organic transformations that highlight its synthetic accessibility and versatility. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce desired substituents. Advances in catalytic methods have further streamlined the preparation process, enabling large-scale production for research and commercial purposes.

In conclusion, 2-oxa-5-azabicyclo2.2.1heptan-3-one (CAS No. 25746-85-4) represents a significant advancement in medicinal chemistry due to its unique structural features and broad therapeutic applications. Its role as a pharmacophore in drug discovery underscores its importance in addressing unmet medical needs across various disease areas.